2-{3-[3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl]phenoxy}pyridine

• IUPAC Name: (3-pyridin-2-yloxyphenyl)-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]methanone
• InChI: InChI=1S/C17H15F3N2O3/c18-17(19,20)11-24-14-9-22(10-14)16(23)12-4-3-5-13(8-12)25-15-6-1-2-7-21-15/h1-8,14H,9-11H2
• InChI Key: KWFVCOZYWGKXKH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC(=CC=C2)OC3=CC=CC=N3)OCC(F)(F)F
• Molecular Formula: C17H15F3N2O3
• Molecular Weight: 352.31 g/mol
• CAS No.: 2034339-04-1

Description

The compound contains a pyridin-2-yloxy group and a 2,2,2-trifluoroethoxy group attached to an azetidin-1-yl methanone. Pyridin-2-yloxy group is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and has the chemical formula C5H5N. The 2,2,2-trifluoroethoxy group is a fluoroalkoxy group, which is a type of alkyl group that includes a fluorine atom. Azetidin-1-yl methanone is a type of β-lactam, a class of antibiotics that includes penicillins.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable pyridine derivative with a compound containing the azetidin-1-yl methanone group. The exact method would depend on the specific reactants used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and azetidin-1-yl methanone groups could potentially influence the compound’s shape and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the other reactants present. The pyridine group could potentially undergo electrophilic substitution reactions, while the azetidin-1-yl methanone group could potentially undergo reactions typical of β-lactams.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atoms could potentially affect the compound’s polarity and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and the nature of its breakdown products. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions involving this compound could include further studies to determine its potential uses. For example, if it shows promising biological activity, it could be developed into a new drug.